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Compound of Interest

Compound Name: 4-Chlorobenzyl bromide

CAS No.: 622-95-7

Cat. No.: B1630557

Get Quote

4-Chlorobenzyl bromide, a halogenated aromatic hydrocarbon, is a versatile building block in

organic synthesis. Its reactivity is primarily centered around the benzylic bromide, making it an

excellent substrate for nucleophilic substitution reactions.

CAS Number: 622-95-7[1][2][3][4][5][6][7][8]

Synonyms:

α-Bromo-4-chlorotoluene[2]

1-(Bromomethyl)-4-chlorobenzene[6][8]

p-Chlorobenzyl bromide[8]
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Property Value Source(s)

Molecular Formula C₇H₆BrCl [3][8][9]

Molecular Weight 205.48 g/mol [1][5][8]

Appearance
White to off-white crystalline

solid or powder
[2]

Melting Point 46-52 °C [3][5][7][9][10]

Boiling Point 124 °C at 20 mmHg [11]

Solubility Insoluble in water [10]

SMILES String Clc1ccc(CBr)cc1 [5][9]

InChI Key
KQNBRMUBPRGXSL-

UHFFFAOYSA-N
[5][8][9]

Safety and Handling: A Self-Validating System
Due to its hazardous nature, strict adherence to safety protocols is paramount when handling

4-Chlorobenzyl bromide. It is classified as a corrosive substance that can cause severe skin

burns and eye damage.[2][5][12][13] It is also a lachrymator, meaning it irritates the eyes and

causes tearing.

Hazard Identification:

GHS Pictogram: GHS05 (Corrosion)[1][5]

Signal Word: Danger[1][5][12][13]

Hazard Statements: H314 (Causes severe skin burns and eye damage), H290 (May be

corrosive to metals)[1][2][5][13]

Recommended Personal Protective Equipment (PPE):

Eye/Face Protection: Chemical safety goggles and a face shield are essential.[1]
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Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) and protective clothing

to prevent skin contact.[1]

Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge for

organic vapors, especially when handling the powder outside of a fume hood.[1]

Handling and Storage:

Handle in a well-ventilated area, preferably within a chemical fume hood.[13][14]

Store in a cool, dry, and well-ventilated place away from incompatible materials such as

bases and strong oxidizing agents.[14]

Keep the container tightly closed and store under an inert atmosphere.[13][14]

Synthesis of 4-Chlorobenzyl Bromide
A common and reliable method for the laboratory-scale synthesis of 4-Chlorobenzyl bromide
is the free-radical bromination of 4-chlorotoluene. This reaction is typically initiated by light or a

radical initiator.

Experimental Protocol: Free-Radical Bromination of 4-
Chlorotoluene[13]

Reaction Setup: In a two-necked flask equipped with a reflux condenser and a dropping

funnel, dissolve 0.2 moles of 4-chlorotoluene in five times its volume of dry carbon

tetrachloride.

Initiation: Heat the mixture to boiling. Irradiate the flask with a 500-watt photolamp to initiate

the reaction.

Bromine Addition: Slowly add 0.205 moles of dry bromine dropwise. The rate of addition

should be controlled so that the solution remains nearly colorless. The reaction is typically

complete within 30 minutes to 2 hours.

Workup: After the reaction is complete, cool the solution and wash it sequentially with ice

water and an ice-cold aqueous sodium bicarbonate solution.
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Drying and Solvent Removal: Dry the organic layer with magnesium sulfate and remove the

carbon tetrachloride under reduced pressure.

Purification: The crude product can be purified by vacuum distillation (boiling point 124 °C at

20 mmHg) or by recrystallization from ethanol or petroleum ether to yield the final product.

[11]

Synthesis Workflow Diagram
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Caption: General scheme for the N-alkylation of an amine.

Analytical Characterization
The identity and purity of 4-Chlorobenzyl bromide can be confirmed using standard analytical

techniques.

Infrared (IR) Spectroscopy: The IR spectrum will show characteristic peaks for the C-H

stretching of the aromatic ring and the CH₂ group, as well as C-Cl and C-Br stretching
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vibrations.

Mass Spectrometry (MS): The mass spectrum will exhibit a molecular ion peak

corresponding to the molecular weight of the compound, along with characteristic

fragmentation patterns.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Will show a singlet for the benzylic protons (CH₂) and signals in the aromatic

region for the protons on the benzene ring.

¹³C NMR: Will show distinct signals for the benzylic carbon and the carbons of the

aromatic ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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